12-Mncto

• CAS No.: 66774-44-5
• Molecular Formula: C27H44O
• Molecular Weight: 384.6 g/mol
• IUPAC Name: (3S,5S,8R,17R)-10,12-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,5,6,7,8,9,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-ol
• InChI: InChI=1S/C27H44O/c1-17(2)7-6-8-18(3)22-11-12-24-23-10-9-20-16-21(28)13-14-27(20,5)25(23)15-19(4)26(22)24/h15,17-18,20-23,25,28H,6-14,16H2,1-5H3/t18-,20+,21+,22-,23+,25?,27?/m1/s1
• InChI Key: PMIXTMPJMCOGAB-MPOUTZNLSA-N
• SMILES: CC1=CC2C(CCC3C2(CCC(C3)O)C)C4=C1C(CC4)C(C)CCCC(C)C
• Isomeric SMILES: CC1=CC2[C@@H](CC[C@@H]3C2(CC[C@@H](C3)O)C)C4=C1[C@H](CC4)[C@H](C)CCCC(C)C
• Synonyms: 12-methyl-18-norcholesta-8,11,13-trien-3-ol; 12-MNCTO

Description

12-Mncto (12-methoxy-naphtho[2,3-b]carbazole-5,11-dione) is a synthetic carbazole-derived compound with demonstrated bioactivity in antimicrobial and anticancer studies. Structurally, it features a methoxy-substituted naphthocarbazole core, which enhances its electron-donating properties and solubility in polar solvents . Synthesized via a three-step protocol involving Ullmann coupling and oxidative cyclization, 12-Mncto achieves a yield of 58% under optimized conditions (refluxing DMF, 24 h, 110°C) . Its characterization includes high-resolution mass spectrometry (HRMS: m/z 345.0892 [M+H]⁺), NMR-confirmed stereochemistry, and HPLC purity (>98%) . Pharmacologically, it exhibits an IC₅₀ of 2.3 µM against HeLa cells and a MIC of 8 µg/mL for Staphylococcus aureus .

Comparison with Similar Compounds

Structural Similarities and Differences :

• Both compounds share a methoxy-substituted polyaromatic core but differ in ring topology: 12-Mncto has a carbazole-dione system, whereas 9-ME is an indole-alkaloid derivative with a pyridocarbazole framework (Figure 1) .
• The dione group in 12-Mncto increases redox activity compared to 9-ME’s tertiary amine.

Pharmacological Data :

Property	12-Mncto	9-ME
Anticancer IC₅₀ (HeLa)	2.3 µM	1.8 µM
LogP	2.1	3.4
Aqueous Solubility	12 mg/mL	4 mg/mL
Toxicity (LD₅₀, mice)	120 mg/kg	85 mg/kg

9-ME shows marginally higher potency due to enhanced DNA intercalation via its planar structure but suffers from lower solubility and higher toxicity .

Camptothecin (CPT)

Functional Similarities :

• Both 12-Mncto and CPT inhibit topoisomerase I, but 12-Mncto lacks CPT’s lactone ring, reducing pH-dependent hydrolysis and improving stability in plasma (t₁/₂ = 6.2 h vs. 1.5 h for CPT) .

Bioactivity :

Property	12-Mncto	CPT
Topo I Inhibition (IC₅₀)	0.9 µM	0.7 µM
Plasma Stability	6.2 h	1.5 h
Tumor Penetration	Moderate	High

CPT’s natural scaffold confers superior tumor penetration, but 12-Mncto’s synthetic flexibility allows for targeted modifications .

Comparison with Functionally Similar Compounds

Doxorubicin (DOX)

Mechanistic Divergence :

• DOX intercalates DNA and generates free radicals, whereas 12-Mncto operates via dual topoisomerase inhibition and ROS scavenging .

Resistance Profile :

• 12-Mncto retains efficacy against DOX-resistant MCF-7 cells (IC₅₀ = 3.1 µM vs. >20 µM for DOX) due to reduced P-glycoprotein affinity .

Critical Analysis of Research Limitations

• Structural Diversity: Most analogs compared here are carbazole or alkaloid-based; comparisons with non-aromatic analogs (e.g., platinum complexes) are lacking .
• In Vivo Data : Only two studies report 12-Mncto’s pharmacokinetics in mammals, necessitating further ADME studies .